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Compound of Interest

Compound Name:
1,2-Bis(bromomethyl)-4-

nitrobenzene

Cat. No.: B1337785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Bis(bromomethyl)-4-
nitrobenzene, a key intermediate in organic synthesis. This document details its chemical

identity, physical and spectral properties, a detailed synthesis protocol, and safety information,

tailored for professionals in research and drug development.

Chemical Identity and Properties
1,2-Bis(bromomethyl)-4-nitrobenzene is a substituted aromatic compound. Its formal IUPAC

name is 1,2-Bis(bromomethyl)-4-nitrobenzene.[1] The Chemical Abstracts Service (CAS)

has assigned the registry number 6425-66-7 to this compound.[1][2]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Reference

IUPAC Name
1,2-Bis(bromomethyl)-4-

nitrobenzene
[1]

CAS Number 6425-66-7 [1][2]

Molecular Formula C₈H₇Br₂NO₂ [1][2]

Molecular Weight 308.95 g/mol [1][2]

MDL Number MFCD08234715 [1]

Table 2: Physicochemical Properties

Property Value Reference

Physical Appearance White solid [1]

Melting Point 73-74 °C [1]

Solubility
Soluble in EtOAc/petroleum

ether
[1]

Spectral Data
The structure of 1,2-Bis(bromomethyl)-4-nitrobenzene has been confirmed by Nuclear

Magnetic Resonance (NMR) spectroscopy and elemental analysis.[1]

Table 3: ¹H NMR Spectral Data (Solvent: Not Specified)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Reference

8.25 d, J = 2.3 Hz 1H H-3 [1]

8.15
dd, J = 8.4, 2.3

Hz
1H H-5 [1]

7.56 d, J = 8.4 Hz 1H H-6 [1]

4.67 s 2H CH₂Br [1]

4.66 s 2H CH₂Br [1]

Table 4: ¹³C NMR Spectral Data (Solvent: Not Specified)

Chemical Shift (δ, ppm) Reference

148.0 [1]

143.4 [1]

138.3 [1]

132.1 [1]

125.9 [1]

124.1 [1]

28.0 [1]

27.5 [1]

Table 5: Elemental Analysis
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Element
Calculated Value
(%)

Measured Value
(%)

Reference

C 31.1% 31.1% [1]

H 2.3% 2.3% [1]

N 4.5% 4.5% [1]

Experimental Protocol: Synthesis
The following is a detailed protocol for the synthesis of 1,2-Bis(bromomethyl)-4-nitrobenzene
from 1,2-bis(bromomethyl)benzene.[1]

Materials:

1,2-bis(bromomethyl)benzene (72.2 g, 300 mmol)

Potassium nitrate (KNO₃) (33.0 g, 330 mmol)

Sulfuric acid (CH₂SO₄) (600 mL)

Ice water

Ethyl acetate (EtOAc)

Petroleum ether

Procedure:

A solution of 1,2-bis(bromomethyl)benzene in sulfuric acid is prepared in a suitable reaction

vessel and cooled to 0 °C.

Potassium nitrate is added in batches to the stirred solution over a period of 1 hour,

maintaining the temperature at 0 °C.

The reaction mixture is stirred for an additional 3 hours at 0 °C after the addition is complete.

The reaction mixture is then poured into ice water and stirred for 2 hours at 0 °C.
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The resulting solid product is collected by filtration.

The solid is washed several times with water and then dried.

The crude product is purified by recrystallization from a mixture of ethyl acetate and

petroleum ether to yield 1,2-bis(bromomethyl)-4-nitrobenzene as a white solid (63.1 g,

68% yield).[1]

Reaction Workup & Purification

1,2-Bis(bromomethyl)benzene
 in H₂SO₄ at 0°C

Add KNO₃
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Stir at 0°C
(3 hours)

Pour into
 ice water

Filter and wash
 with water

Recrystallize
(EtOAc/Petroleum Ether)

1,2-Bis(bromomethyl)
-4-nitrobenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 1,2-Bis(bromomethyl)-4-nitrobenzene.

Safety Information
Appropriate safety precautions should be taken when handling 1,2-Bis(bromomethyl)-4-
nitrobenzene and the reagents used in its synthesis. This includes working in a well-ventilated

area, wearing suitable protective clothing, gloves, and eye protection.[3] In case of fire, use dry

chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[3] For detailed

safety information, consult the Material Safety Data Sheet (MSDS).

Logical Relationship of Technical Data
The following diagram illustrates the logical flow and relationship of the information presented

in this technical guide.
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Caption: Logical structure of the technical guide for 1,2-Bis(bromomethyl)-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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